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Compound of Interest

Compound Name: H-HomoArg-OH.HCl

Cat. No.: B555027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of L-Homoarginine hydrochloride (H-
HomoArg-OH.HCl), a key compound in biochemical research. It details its chemical properties,

biological roles, and its applications in studying nitric oxide signaling and enzyme inhibition.

Core Chemical Properties
L-Homoarginine hydrochloride is the salt form of L-homoarginine, a non-proteinogenic amino

acid. Structurally, it is an analogue of L-arginine, distinguished by an additional methylene

group in its side chain.[1] This modification is crucial to its biochemical function. The

hydrochloride salt form enhances the compound's stability, crystallinity, and solubility in

aqueous solutions for experimental use.[1]

A summary of its key identifiers and properties is presented below.
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Property Value References

CAS Number 1483-01-8 [2][3][4]

Molecular Formula C₇H₁₇ClN₄O₂

Molecular Weight 224.69 g/mol

Appearance
White to off-white crystalline

powder

Synonyms

H-HomoArg-OH.HCl, (S)-2-

Amino-6-guanidinohexanoic

acid hydrochloride, N6-

(Aminoiminomethyl)-L-lysine

Hydrochloride

Biological Significance and Applications
L-Homoarginine hydrochloride serves as a critical tool in biochemical and pharmacological

research, primarily due to its relationship with L-arginine and its metabolic pathways.

2.1. Nitric Oxide Synthase (NOS) Inhibition

The primary application of L-Homoarginine is in the study of nitric oxide (NO) production. It acts

as both an alternative, less efficient substrate and a mild competitive inhibitor for Nitric Oxide

Synthase (NOS) enzymes. NOS enzymes catalyze the production of NO from L-arginine, a

critical signaling molecule in cardiovascular and neurological processes. By competing with the

natural substrate, L-Homoarginine allows researchers to modulate and investigate the nitric

oxide signaling pathway. This is particularly relevant in research concerning cardiovascular

health, including blood flow and pressure regulation.

2.2. Alkaline Phosphatase Inhibition

L-Homoarginine is also recognized as a specific inhibitor of tissue-nonspecific alkaline

phosphatase (TNALP) and other alkaline phosphatase isoenzymes. This inhibitory action is

valuable for differentiating between various alkaline phosphatase isoenzymes in experimental

settings.
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The diagram below illustrates the competitive inhibition mechanism of L-Homoarginine on Nitric

Oxide Synthase.
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Caption: Competitive inhibition of Nitric Oxide Synthase by L-Homoarginine.

Experimental Protocols & Methodologies
The effective use of L-Homoarginine hydrochloride in research requires proper handling and

preparation.

3.1. Solubility and Solution Preparation

Aqueous Solutions: The compound is soluble in water. A stock solution of 10 mM can be

prepared in water, with sonication recommended to aid dissolution. For cell culture
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applications, it is advised to filter and sterilize the aqueous solution with a 0.22 μm filter

before use.

DMSO: Solubility in DMSO is very low.

3.2. Storage and Stability

Powder: The solid powder should be stored at 4°C, sealed, and kept away from moisture.

Long-term storage at -20°C is recommended for up to three years.

Stock Solutions: Once dissolved, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles. For optimal stability, store solutions at -80°C for up to 6 months or at

-20°C for up to 1 month.

3.3. Example Experimental Workflow: NOS Inhibition Assay

The following workflow outlines a general procedure for assessing the inhibitory effect of L-

Homoarginine on NOS activity.
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1. Prepare Reagents
- NOS Enzyme

- L-Arginine (Substrate)
- L-Homoarginine.HCl (Inhibitor)

- Reaction Buffer

2. Set up Reaction Mixtures
- Control (No Inhibitor)

- Test (Varying [L-Homoarginine])

3. Initiate Reaction
Add NOS enzyme to mixtures

4. Incubate
Allow reaction to proceed at

optimal temperature (e.g., 37°C)

5. Measure NO Production
Use Griess Assay or other

NO detection method

6. Data Analysis
Compare NO levels between

Control and Test groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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